[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 2-methylpropanoate

• IUPAC Name: [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 2-methylpropanoate
• InChI: InChI=1S/C11H13NO4S2/c1-7(2)10(13)16-12-9-4-6-18(14,15)11-8(9)3-5-17-11/h3,5,7H,4,6H2,1-2H3/b12-9+
• InChI Key: YBQBVMPIIUKUME-FMIVXFBMSA-N
• Canonical SMILES: CC(C)C(=O)ON=C1CCS(=O)(=O)C2=C1C=CS2
• Isomeric SMILES: CC(C)C(=O)O/N=C/1\CCS(=O)(=O)C2=C1C=CS2
• Molecular Formula: C11H13NO4S2
• Molecular Weight: 287.4 g/mol
• Solubility: >43.1 [ug/mL] (The mean of the results at pH 7.4)

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information on where it’s found or produced and its uses.

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may involve multiple steps, each with specific reactants and catalysts.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, and reactivity.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be described. This could involve binding to specific proteins or other molecules and the downstream effects.

Safety and Hazards

Information on the compound’s toxicity, flammability, and other hazards would be included here, as well as appropriate handling and disposal procedures.